Cas no 2171817-95-9 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(prop-2-yn-1-yl)formamido}acetic acid)
2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(prop-2-yn-1-yl)formamido}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-(prop-2-yn-1-yl)formamido}acetic acid
- EN300-1516377
- 2171817-95-9
- 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(prop-2-yn-1-yl)formamido}acetic acid
-
- Inchi: 1S/C26H21N3O5/c1-2-14-29(15-23(30)31)25(32)24-22(12-7-13-27-24)28-26(33)34-16-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h1,3-13,21H,14-16H2,(H,28,33)(H,30,31)
- InChI Key: CHQWFNFTUXFQAJ-UHFFFAOYSA-N
- SMILES: O(C(NC1=CC=CN=C1C(N(CC#C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 455.14812078g/mol
- Monoisotopic Mass: 455.14812078g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 786
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 109Ų
2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(prop-2-yn-1-yl)formamido}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1516377-0.05g |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-(prop-2-yn-1-yl)formamido}acetic acid |
2171817-95-9 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1516377-0.1g |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-(prop-2-yn-1-yl)formamido}acetic acid |
2171817-95-9 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1516377-0.25g |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-(prop-2-yn-1-yl)formamido}acetic acid |
2171817-95-9 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1516377-0.5g |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-(prop-2-yn-1-yl)formamido}acetic acid |
2171817-95-9 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1516377-1.0g |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-(prop-2-yn-1-yl)formamido}acetic acid |
2171817-95-9 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1516377-2.5g |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-(prop-2-yn-1-yl)formamido}acetic acid |
2171817-95-9 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1516377-5.0g |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-(prop-2-yn-1-yl)formamido}acetic acid |
2171817-95-9 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1516377-10.0g |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-(prop-2-yn-1-yl)formamido}acetic acid |
2171817-95-9 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1516377-50mg |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-(prop-2-yn-1-yl)formamido}acetic acid |
2171817-95-9 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1516377-100mg |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-(prop-2-yn-1-yl)formamido}acetic acid |
2171817-95-9 | 100mg |
$2963.0 | 2023-09-27 |
2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(prop-2-yn-1-yl)formamido}acetic acid Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(prop-2-yn-1-yl)formamido}acetic acid
Comprehensive Analysis of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(prop-2-yn-1-yl)formamido}acetic acid (CAS No. 2171817-95-9)
In the rapidly evolving field of pharmaceutical and biochemical research, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(prop-2-yn-1-yl)formamido}acetic acid (CAS No. 2171817-95-9) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a 9H-fluoren-9-yl moiety and a prop-2-yn-1-yl group, is widely utilized in peptide synthesis and drug discovery. Researchers are particularly drawn to its role as a Fmoc-protected amino acid derivative, which is critical for solid-phase peptide synthesis (SPPS). The compound’s unique properties align with current trends in targeted drug delivery and bioconjugation, making it a hot topic in academic and industrial circles.
The structural complexity of CAS No. 2171817-95-9 enables its application in click chemistry, a technique gaining traction due to its efficiency in modular synthesis. The presence of the prop-2-yn-1-yl group allows for copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction pivotal for labeling biomolecules and developing theranostic agents. This aligns with the growing demand for precision medicine, where researchers seek tools to create multifunctional compounds with minimal side effects. As such, this compound is frequently searched in conjunction with terms like "Fmoc-amino acid applications" and "click chemistry reagents".
Another area where 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(prop-2-yn-1-yl)formamido}acetic acid excels is in proteomics and biomarker discovery. Its compatibility with mass spectrometry (MS) and high-performance liquid chromatography (HPLC) makes it invaluable for analyzing post-translational modifications (PTMs). Given the rising interest in personalized healthcare, this compound’s ability to facilitate the study of protein-protein interactions and enzymatic activity has positioned it as a staple in biopharmaceutical R&D.
From a synthetic chemistry perspective, the Fmoc-protecting group in this compound ensures high yield and purity during peptide elongation, addressing common challenges like racemization and side-chain interference. This is particularly relevant given the surge in demand for synthetic peptides as therapeutic agents, including GLP-1 analogs and antimicrobial peptides. Searches for "Fmoc deprotection methods" and "peptide coupling reagents" often highlight the utility of derivatives like CAS No. 2171817-95-9.
Environmental and scalability considerations are also driving interest in this compound. With the pharmaceutical industry prioritizing green chemistry, researchers are exploring solvent-free or aqueous-phase reactions using Fmoc-amino acid derivatives. The compound’s stability under mild conditions supports sustainable synthesis practices, a topic frequently queried as "eco-friendly peptide synthesis" in scientific databases.
In summary, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(prop-2-yn-1-yl)formamido}acetic acid (CAS No. 2171817-95-9) is a versatile building block bridging drug discovery, bioconjugation, and sustainable chemistry. Its alignment with cutting-edge research trends ensures its continued relevance in answering pressing questions about therapeutic development and molecular diagnostics.
2171817-95-9 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(prop-2-yn-1-yl)formamido}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)